Cas no 87260-36-4 (1-Propanol, 3-(methyloctylamino)-)

1-Propanol, 3-(methyloctylamino)- structure
87260-36-4 structure
Product Name:1-Propanol, 3-(methyloctylamino)-
CAS No:87260-36-4
MF:C12H27NO
MW:201.348883867264
CID:658538
PubChem ID:13122258
Update Time:2025-04-19

1-Propanol, 3-(methyloctylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-(methyloctylamino)-
    • 3-[methyl(octyl)amino]propan-1-ol
    • DTXSID50519556
    • SCHEMBL1403868
    • 87260-36-4
    • Inchi: 1S/C12H27NO/c1-3-4-5-6-7-8-10-13(2)11-9-12-14/h14H,3-12H2,1-2H3
    • InChI Key: RANRODUIAZVISV-UHFFFAOYSA-N
    • SMILES: OCCCN(C)CCCCCCCC

Computed Properties

  • Exact Mass: 201.209264485g/mol
  • Monoisotopic Mass: 201.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.5Ų
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